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Compound of Interest

Compound Name: Metrafenone-d9
CAS No.: 2140327-64-4
Cat. No.: B15557670
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Metrafenone-d9. As a
deuterated isotopologue of Metrafenone, its chemical and toxicological properties are
considered analogous to the parent compound.[1] Data presented herein is primarily for
Metrafenone and should be applied to its deuterated form. Metrafenone is a benzophenone

fungicide used to control powdery mildew.[2]

Hazard Identification and Classification

Metrafenone is classified as hazardous under the Globally Harmonized System (GHS). The
primary hazard is its toxicity to aquatic life with long-lasting effects.[2][3][4] While it exhibits low
acute toxicity to mammals, proper handling is essential to minimize exposure.[5][6]

Table 1: GHS Classification for Metrafenone
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Classification Hazard Code Hazard Statement Pictogram

Hazardous to the ) )
Very toxic to aquatic

aguatic environment, H400 ife.[2] Ambiental Hazard
ife.
acute hazard
Hazardous to the Very toxic to aquatic
aquatic environment, H410/ H411 life with long lasting Ambiental Hazard
long-term hazard effects.[2][3][7]
Eye Irritation (for Causes serious eye ]
) H319 o Exclamation Mark
some formulations) irritation.[8]

Specific target organ

o _ May cause
toxicity — single ) )
H336 drowsiness or Exclamation Mark
exposure (for some o
dizziness.[8]

formulations)

Note: Some formulations, particularly those in flammable solvents like acetone, may carry
additional classifications such as "Highly flammable liquid and vapor" (H225).[8]

Physical and Chemical Properties

Metrafenone is a white, crystalline solid.[9] It has low solubility in water and a high partition
coefficient, indicating a potential for bioaccumulation.[9]

Table 2: Physical and Chemical Data for Metrafenone
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Property Value Source
Molecular Formula C19H21BrOs [2]
Molecular Weight 409.3 g/mol [2]
Unlabelled CAS Number 220899-03-6 [1114]
Melting Point 99.2 t0 100.8 °C 9]
Water Solubility 0457 - 0.552 mgll- (pH [10]
dependent)
Partition Coefficient (log Pow) 4.3 9]
Vapor Pressure Very low 9]
Appearance White, crystalline solid [9]

Toxicological Data

Metrafenone demonstrates low acute toxicity via oral, dermal, and inhalation routes in animal
studies.[3][5][6] The primary organ affected in subchronic and chronic studies was the liver.[5] It
IS not considered a skin or eye irritant, nor a dermal sensitizer in its pure form.[5]

Table 3: Toxicological Reference Values
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Parameter Value Species/Endpoint Source
Acute Oral LDso > 5000 mg/kg Rat [4]
Acute Inhalation LCso > 3.7 mg/L (4 h) Rat [3]
Acute Dermal LDso Virtually nontoxic - [31[7]
Acceptable Daily Based on 24-month

0.25 mg/kg bw/day [10][11]
Intake (ADI) rat study

Acceptable Operator

Exposure Level 0.43 mg/kg bw/day - [11]
(AOEL)

Oral Chronic

Reference Dose 0.249 mg/kg/day - [2]
(RfDoc)

Skin Sensitization Non-sensitizing Guinea pig [7]
Eye Irritation Non-irritant Rabbit [31[7]

Experimental Protocols and Handling
General Handling and Storage

Proper laboratory hygiene and procedures are critical when handling Metrafenone-d9.
Experimental Protocol: Standard Handling Procedure

o Preparation: Work in a well-ventilated area or under a chemical fume hood.[3][7] Ensure
safety shower and eyewash stations are accessible.[12]

o PPE: Don appropriate personal protective equipment (see Section 5).
e Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust or vapors.[3][7]

e Hygiene: Wash hands and face thoroughly after handling, before breaks, and at the end of
the shift.[3][7] Do not eat, drink, or smoke in the work area.[3][7]
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o Storage: Store in the original, tightly closed container in a segregated area away from foods
and animal feeds.[3][4][7] Protect from direct sunlight and heat.[3][7]

o Storage Temperature: Protect from temperatures below 0°C and above 35°C to prevent
crystallization and degradation.[3][7]
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Caption: General laboratory workflow for handling Metrafenone-d9.
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Personal Protective Equipment (PPE)

The use of appropriate PPE is mandatory to prevent exposure.

Hand Protection: Chemical-resistant gloves are required. Suitable materials include nitrile
rubber (0.4 mm), chloroprene rubber (0.5 mm), or butyl rubber (0.7 mm).[3][7]

Eye Protection: Wear safety glasses with side shields or goggles.[13] If splashing is a risk, a
face shield is recommended.[12][13]

Body Protection: A lab coat or closed work clothing is recommended.[7] For activities with a
high potential for exposure, a chemical-protection suit may be necessary.[3][7]

Respiratory Protection: Generally not required if work is conducted with adequate ventilation.

[31[7]

First Aid Measures

Immediate action is required in case of accidental exposure.

Experimental Protocol: First Aid Response

Eye Contact: Immediately flush affected eyes with running water for at least 15 minutes,
holding eyelids open.[3] Seek medical attention if irritation persists.[4][8]

Skin Contact: Remove contaminated clothing immediately.[8] Wash the affected area with
soap and water.[4]

Ingestion: Rinse mouth with water immediately.[3][4] Drink 200-300 ml of water.[3] Do NOT
induce vomiting.[14] Seek immediate medical attention.[3]

Inhalation: Move the person to fresh air.[4] If symptoms develop, consult a doctor.[8]
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Caption: First aid response pathways for different exposure routes.

Accidental Release Measures

Spills must be handled promptly and safely to prevent environmental contamination and
personnel exposure. Do not discharge into drains, surface waters, or groundwater.[3][7]

Experimental Protocol: Spill Containment and Cleanup

o Ensure Safety: Wear suitable protective equipment, including respiratory protection if
ventilation is poor.[3][7] Keep unnecessary personnel away.[4]

e Containment:

o For small amounts: Absorb the spill with a suitable inert material such as sand, sawdust,
or a general-purpose binder.[3][7]

o For large amounts: Dike the spillage to prevent it from spreading.[3][7] If possible, pump
the product into a suitable container.[3][7]
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e Cleanup: Collect the absorbed material and place it into a suitable, labeled container for
disposal.[3][7]

» Decontamination: Clean the contaminated floor and objects thoroughly with water and
detergents, observing environmental regulations.[3][7]

» Disposal: Dispose of waste material in accordance with official regulations at a hazardous or
special waste collection point.[3][7]
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Caption: Logical workflow for responding to an accidental spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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